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Cat. No.: B10817386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cevimeline hydrochloride (Cevimeline.HCl) is a cholinergic agonist with a high affinity for

muscarinic M1 and M3 receptors.[1] It is primarily used to treat xerostomia (dry mouth)

associated with Sjögren's syndrome by stimulating salivary gland secretion. Understanding the

dose-response relationship of Cevimeline.HCl in relevant cell culture models is crucial for

elucidating its mechanism of action, determining effective concentrations for in vitro studies,

and screening for potential therapeutic applications.

These application notes provide a summary of the dose-response characteristics of

Cevimeline.HCl, detailed protocols for generating dose-response curves in cell culture, and

visualizations of the key signaling pathways and experimental workflows.

Data Presentation
The following tables summarize the quantitative data on the potency of Cevimeline.HCl at

various muscarinic receptor subtypes and its effective concentrations in inducing physiological

responses in salivary gland cells.
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Receptor Subtype EC50 (µM)

M1 0.023

M2 1.04

M3 0.048

M4 1.31

M5 0.063

Table 1: Cevimeline.HCl EC50 Values for Muscarinic Receptor Subtypes. This table presents

the half-maximal effective concentrations (EC50) of Cevimeline.HCl for activating different

human muscarinic acetylcholine receptor subtypes. Lower EC50 values indicate higher

potency.

Cell Type
Effective Concentration
Range

Observed Effect

Rat Parotid Gland Acinar and

Duct Cells
> 1 µM

Dose-dependent increase in

intracellular Ca2+

concentration[1]

Mouse Submandibular Gland

Cells
30 µM - 1 mM Evokes fluid secretion[2]

Table 2: Effective Concentrations of Cevimeline.HCl in Salivary Gland Cells. This table shows

the concentration ranges of Cevimeline.HCl that have been observed to elicit physiological

responses in isolated salivary gland cells.

Signaling Pathway
Cevimeline.HCl primarily exerts its effects through the activation of M1 and M3 muscarinic

receptors, which are coupled to the Gq/11 G-protein. This initiates a signaling cascade

involving the activation of phospholipase C (PLC), leading to the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b10817386?utm_src=pdf-body
https://www.benchchem.com/product/b10817386?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20224229/
https://pubmed.ncbi.nlm.nih.gov/21239510/
https://www.benchchem.com/product/b10817386?utm_src=pdf-body
https://www.benchchem.com/product/b10817386?utm_src=pdf-body
https://www.benchchem.com/product/b10817386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


release of stored calcium into the cytoplasm. This increase in intracellular calcium ([Ca2+]i) is a

key event in stimulus-secretion coupling in salivary gland acinar cells, ultimately leading to fluid

and protein secretion.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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